3-Amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one

• IUPAC Name: 3-amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one
• InChI: InChI=1S/C10H18N2O2/c1-14-10-7-4-8(10)6-12(5-7)9(13)2-3-11/h7-8,10H,2-6,11H2,1H3
• InChI Key: GBSCHRHARMFTJA-UHFFFAOYSA-N
• Canonical SMILES: COC1C2CC1CN(C2)C(=O)CCN
• Molecular Formula: C10H18N2O2
• Molecular Weight: 198.26 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, the synthesis of 3-azabicyclo[3.1.1]heptanes was achieved by the reduction of spirocyclic oxetanyl nitriles. The reaction was found to be stereoselective.

Molecular Structure Analysis

The molecular structure of this compound is unique, allowing for various applications. It is part of a class of compounds known as 3-azabicyclo[3.1.1]heptanes.

Scientific Research Applications

Synthetic Methodologies and Structural Analysis

• Intramolecular Reductive Cyclopropanation : A study described the synthesis of tris- and monoprotected derivatives with 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeletons through intramolecular reductive cyclopropanation. The study highlights the synthesis of enantiomerically pure compounds from derivatives of the naturally occurring amino acid serine, showcasing a pathway to bicyclic amines with potential application in drug design and synthesis (Gensini et al., 2002).

• Bicyclic Tetrahydrofuran-fused β-Lactams : Research on the synthesis of cis-3-benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones as precursors for bicyclic β-lactams and their subsequent conversion into methyl cis-3-aminotetrahydrofuran-2-carboxylates was reported. This methodology presents an alternative for the preparation of compounds relevant in drug design (Mollet, D’hooghe, & Kimpe, 2012).

• Functionalized Spiro[cyclopropa[a]pyrrolizine]- and Spiro[3-azabicyclo[3.1.0]hexane]oxindoles : A study demonstrated the preparation of these compounds via one-pot three-component reactions, highlighting their potential anticancer activity against human leukemia K562 cell line. This work exemplifies the use of spiro compounds in medicinal chemistry for the development of novel therapeutics (Filatov et al., 2017).

• Gram-Scale Synthesis of Nonchiral Bicyclic β-Amino Acid : The scalable synthesis of 3,5-methanonipecotic acid, a conformationally constrained nonchiral β-amino acid, was developed. This compound could be significant in peptide engineering and peptidomimetic drug design due to its unique structural features (Tymtsunik et al., 2013).

Potential Applications in Medicinal Chemistry

• Cysteine Protease Inhibitors : A series of 6-substituted amino-4-oxa-1-azabicyclo[3,2,0]heptan-7-one compounds was designed and synthesized as inhibitors for cysteine proteases cathepsins B, L, K, and S. One compound demonstrated excellent inhibition activity, illustrating the potential for these structures in the development of therapeutic agents (Zhou et al., 2002).

Future Directions

The future directions for this compound could involve further exploration of its synthesis and applications. For example, it could be incorporated into the structure of the antihistamine drug Rupatidine instead of the pyridine ring, which led to a dramatic improvement in physicochemical properties.

Mechanism of Action

Mode of Action

The compound belongs to the indole class, which has diverse biological activities . It likely interacts with specific receptors due to its indole scaffold. These interactions can modulate cellular signaling pathways. Indole derivatives often inhibit enzymes involved in various metabolic processes. Unfortunately, specific details about its mode of action remain elusive.

Biochemical Pathways

Some indole derivatives exhibit antiviral properties . We can speculate that this compound might interfere with viral replication pathways. Without direct evidence, we cannot pinpoint exact pathways affected by this compound.